Cas no 18513-19-4 (Benzene, 1-nitro-3-(phenylsulfonyl)-)

• Product Name: Benzene, 1-nitro-3-(phenylsulfonyl)-
• CAS No: 18513-19-4
• MF: C₁₂H₉NO₄S
• MW: 263.269161939621
• CID: 1379098
• Update Time: 2024-08-16

Benzene, 1-nitro-3-(phenylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene, 1-nitro-3-(phenylsulfonyl)-

• Inchi： 1S/C12H9NO4S/c14-13(15)10-5-4-8-12(9-10)18(16,17)11-6-2-1-3-7-11/h1-9H
• InChI Key： OIVNFQSSFSZRJI-UHFFFAOYSA-N
• SMILES： C1([N+]([O-])=O)=CC=CC(S(C2=CC=CC=C2)(=O)=O)=C1

Computed Properties

• Exact Mass: 263.02527

Experimental Properties

• Density: 1.388±0.06 g/cm3(Predicted)
• Melting Point: 85 °C
• Boiling Point: 454.0±28.0 °C(Predicted)
• PSA: 77.28